(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-1-piperidin-4-ylmethanamine;dihydrochloride
• InChI: InChI=1S/C14H20N2O2.2ClH/c1-2-13-14(18-10-17-13)7-12(1)9-16-8-11-3-5-15-6-4-11;;/h1-2,7,11,15-16H,3-6,8-10H2;2*1H
• InChI Key: MPHBKMOADMEVKU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CNCC2=CC3=C(C=C2)OCO3.Cl.Cl
• Molecular Formula: C14H22Cl2N2O2
• Molecular Weight: 321.2 g/mol

Description

(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride, also known as MDMA, is a psychoactive drug that is commonly known as ecstasy. MDMA is a synthetic drug that is chemically similar to both stimulants and hallucinogens. It is widely used recreationally, but it also has potential therapeutic applications.

Mechanism of Action

(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride works by increasing the levels of neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This leads to increased feelings of euphoria, empathy, and sociability. (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride also has a stimulant effect, which can lead to increased heart rate and blood pressure.
Biochemical and Physiological Effects:
(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride has several biochemical and physiological effects, including increased heart rate and blood pressure, increased body temperature, and dehydration. (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride also causes the release of hormones such as cortisol and oxytocin, which can lead to increased feelings of trust and bonding.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride has several advantages for lab experiments, including its ability to produce consistent and predictable effects. However, there are also several limitations to using (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride in lab experiments, including the potential for abuse and the difficulty in controlling dosage and purity.

Future Directions

There are several future directions for the study of (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride, including further research into its therapeutic potential, particularly in the treatment of PTSD. There is also a need for further research into the long-term effects of (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride use, particularly in heavy users. Additionally, there is a need for improved methods for synthesizing (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride, as well as improved methods for controlling dosage and purity. Finally, there is a need for increased public education about the risks and potential benefits of (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride use.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride has been studied for its potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD). Studies have shown that (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride-assisted psychotherapy can improve symptoms of PTSD, including anxiety, depression, and social withdrawal. (1,3-benzodioxol-5-ylmethyl)(4-piperidinylmethyl)amine dihydrochloride has also been studied for its potential use in the treatment of other psychiatric disorders, such as anxiety and depression.